![molecular formula C21H20FN3S B4854932 N-(4-anilinophenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea](/img/structure/B4854932.png)
N-(4-anilinophenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea
Overview
Description
N-(4-anilinophenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea, also known as FENIT, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. FENIT is a thiourea derivative that has shown promise as an anti-cancer agent, as well as a treatment for other diseases such as diabetes and inflammation. In
Mechanism of Action
The mechanism of action of N-(4-anilinophenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea is not yet fully understood. However, studies have suggested that this compound may inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. This compound may also induce apoptosis in cancer cells by activating certain signaling pathways. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the production of certain cytokines and chemokines.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis. This compound has also been shown to have anti-inflammatory effects by reducing the production of cytokines and chemokines. In addition, this compound has been investigated for its potential as a treatment for diabetes, as it has been shown to improve insulin sensitivity in animal models.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-anilinophenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea is its potential as a therapeutic agent for the treatment of cancer, diabetes, and inflammation. This compound has shown promise in preclinical studies, and further research is needed to determine its efficacy in humans. However, one limitation of this compound is its toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations, and further research is needed to determine the optimal dose for therapeutic use.
Future Directions
There are several future directions for research on N-(4-anilinophenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea. One area of research is the development of more potent analogs of this compound that have improved efficacy and reduced toxicity. Another area of research is the investigation of this compound's mechanism of action, which could lead to the development of new therapeutic targets for cancer and other diseases. Additionally, further studies are needed to determine the optimal dose and dosing regimen for therapeutic use of this compound.
Scientific Research Applications
N-(4-anilinophenyl)-N'-[2-(4-fluorophenyl)ethyl]thiourea has been the subject of scientific research due to its potential therapeutic applications. One area of research has focused on its anti-cancer properties. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anti-cancer properties, this compound has also been investigated for its potential as a treatment for diabetes and inflammation.
properties
IUPAC Name |
1-(4-anilinophenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3S/c22-17-8-6-16(7-9-17)14-15-23-21(26)25-20-12-10-19(11-13-20)24-18-4-2-1-3-5-18/h1-13,24H,14-15H2,(H2,23,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFCSZHHSEDNFJU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=CC=C(C=C2)NC(=S)NCCC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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